Cas no 88090-08-8 (1-Butanol, 4-(hexadecylamino)-)
88090-08-8 structure
Product Name:1-Butanol, 4-(hexadecylamino)-
CAS No:88090-08-8
MF:C20H43NO
MW:313.561526536942
CID:645697
PubChem ID:13122240
Update Time:2025-04-19
1-Butanol, 4-(hexadecylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol, 4-(hexadecylamino)-
- 4-(hexadecylamino)butan-1-ol
- SCHEMBL10822962
- DTXSID40519545
- 88090-08-8
-
- Inchi: 1S/C20H43NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-21-19-16-17-20-22/h21-22H,2-20H2,1H3
- InChI Key: ZLRSMJMEMQXJDX-UHFFFAOYSA-N
- SMILES: OCCCCNCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 313.334464995g/mol
- Monoisotopic Mass: 313.334464995g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 19
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 32.3Ų
1-Butanol, 4-(hexadecylamino)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
88090-08-8 (1-Butanol, 4-(hexadecylamino)-) Related Products
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